Darifenacin Hydrobromid

• IUPAC Name: (2S,4R)-4-phenylpyrrolidine-2-carbothioic S-acid;hydrochloride
• InChI: InChI=1S/C11H13NOS.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10-;/m0./s1
• InChI Key: VIFZVOVCIYZFEZ-IYPAPVHQSA-N
• Canonical SMILES: C1C(CNC1C(=O)S)C2=CC=CC=C2.Cl
• Isomeric SMILES: C1[C@@H](CN[C@@H]1C(=O)S)C2=CC=CC=C2.Cl
• Molecular Formula: C11H14ClNOS
• Molecular Weight: 243.75 g/mol

Description

Darifenacin Hydrobromid is a useful research compound. Its molecular formula is C11H14ClNOS and its molecular weight is 243.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality Darifenacin Hydrobromid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Darifenacin Hydrobromid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Extended Release Tablets : Darifenacin hydrobromide extended release tablets effectively treat overactive bladder in humans, reducing the need for multiple doses per day and enhancing convenience (Brahma, 2017).

• Nanostructured Lipid Carriers : Nanostructured lipid carriers can enhance the bioavailability of darifenacin hydrobromide for oral administration, improving management of urinary frequency, urgency, and incontinence (Allah & Hussein, 2018).

• Tolerability and Compliance : Darifenacin hydrobromide is a safe, once-daily treatment for overactive bladder with a tolerability profile similar to placebo, potentially improving patient compliance (Blok & Corcos, 2007).

• Fast Dissolving Buccal Films : The formulation of fast dissolving buccal films for darifenacin hydrobromide shows enhanced disintegration and dissolution rates, which may increase patient compliance in treating overactive bladder (Abbas et al., 2019).

• Cancer Treatment Potential : Darifenacin, as a selective M3R antagonist, may inhibit colorectal cancer tumor growth by disrupting cholinergic signaling and MMP-1 expression and invasion (Hering et al., 2021).

• Transdermal Patch : The darifenacin hydrobromide transdermal patch reduces administration frequency, side effects, and may avoid blood fluctuations, enhancing patient compliance (Reddy et al., 2021).

• Clinical Pharmacokinetics : Darifenacin hydrobromide is a selective muscarinic M3 receptor antagonist with a short terminal elimination half-life, suitable for prolonged-release oral administration (Skerjanec, 2006).

• Synthesis and Production : Various studies focus on the synthesis and production of commercial-grade darifenacin hydrobromide, a key ingredient in oral treatments for urinary incontinence (Pramanik et al., 2012); (Zhe-dong, 2007); (Heng-chang, 2012); (Zeng, 2009).

• Quantification Methods : Different methods have been developed for quantifying darifenacin hydrobromide in various forms, such as in human plasma and tablet dosage forms (Shah et al., 2013); (Kathirvel et al., 2011); (Acharya et al., 2018).

• Nanocarrier-Based Gel : A nanometric microemulsion-based transdermal gel with increased bioavailability and dose reduction was developed for overactive bladder management, offering a cost-effective and industrially scalable option (Patel et al., 2023).